(E)-1-(7-(2-fluorophenyl)-1,4-thiazepan-4-yl)-3-(thiophen-2-yl)prop-2-en-1-one

• IUPAC Name: (E)-1-[7-(2-fluorophenyl)-1,4-thiazepan-4-yl]-3-thiophen-2-ylprop-2-en-1-one
• InChI: InChI=1S/C18H18FNOS2/c19-16-6-2-1-5-15(16)17-9-10-20(11-13-23-17)18(21)8-7-14-4-3-12-22-14/h1-8,12,17H,9-11,13H2/b8-7+
• InChI Key: GXXHZNUTZBXOBF-BQYQJAHWSA-N
• Canonical SMILES: C1CN(CCSC1C2=CC=CC=C2F)C(=O)C=CC3=CC=CS3
• Isomeric SMILES: C1CN(CCSC1C2=CC=CC=C2F)C(=O)/C=C/C3=CC=CS3
• Molecular Formula: C18H18FNOS2
• Molecular Weight: 347.5 g/mol

Description

(E)-1-(7-(2-fluorophenyl)-1,4-thiazepan-4-yl)-3-(thiophen-2-yl)prop-2-en-1-one is a chemical compound that belongs to the class of thiazepine derivatives. It has been found to have potential applications in scientific research due to its unique properties.

Scientific Research Applications

Potential Applications in Scientific Research

1. Heterocyclic Compounds in Medicinal Chemistry Heterocyclic compounds, such as thiophenes and thiazepanes, are crucial in medicinal chemistry for their diverse pharmacological properties. For example, substituted thiophenes have shown a wide spectrum of biological activities, including antibacterial, antifungal, antioxidant, antiviral, and anticonvulsant effects. These properties make them valuable for drug design and discovery, highlighting the potential of "(E)-1-(7-(2-fluorophenyl)-1,4-thiazepan-4-yl)-3-(thiophen-2-yl)prop-2-en-1-one" in developing new therapeutics (S. Nagaraju et al., 2018).

2. Synthesis of Structurally Diverse Libraries Compounds with the thiophenyl group have been utilized as starting materials in various alkylation and ring closure reactions, generating a structurally diverse library of compounds. This versatility in chemical reactions underlines the potential of the specified compound for generating new molecules with possible applications in materials science, pharmaceuticals, and as chemical probes in biological research (G. Roman, 2013).

3. Antimicrobial and Antitumor Applications Novel derivatives of heterocyclic compounds have demonstrated significant antimicrobial and antitumor activities. This suggests that "this compound," with its unique structural features, could be explored for its efficacy in combating microbial infections and cancer (Asha V. Chate et al., 2011; K. Liaras et al., 2011).